Cas no 74274-01-4 (2-Quinolin-2-ylethanamine Dihydrochloride)

• Product Name: 2-Quinolin-2-ylethanamine Dihydrochloride
• CAS No: 74274-01-4
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• MDL: MFCD11109969
• CID: 556112
• PubChem ID: 12631868
• Update Time: 2025-10-28

2-Quinolin-2-ylethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Quinolineethanamine hydrochloride
• 2-Quinolineethanamine,dihydrochloride (9CI)
• 2-(quinolin-2-yl)ethanamine dihydrochloride
• 2-(quinolin-2-yl)ethanamine hydrochloride
• 2-quinolin-2-ylethanamine,dihydrochloride
• 2-Quinolineethanamine dihydrochloride
• 2-Quinolineethanamine,hydrochloride (1:2)
• 2-Quinolin-2-yl-ethylamine dihydrochloride
• DTXSID50505030
• 2-(quinolin-2-yl)ethan-1-amine dihydrochloride
• SCHEMBL14352232
• EN300-44173
• FT-0742888
• 74274-01-4
• 2-quinolin-2-ylethanamine;dihydrochloride
• CS-0249632
• ZCA27401
• AKOS024260677
• MFCD11109969
• SUSNPJMXNKBBBG-UHFFFAOYSA-N
• SB38533
• 2-(Quinolin-2-yl)ethan-1-amine--hydrogen chloride (1/2)
• G22052
• 2-(quinolin-2-yl)ethanaminedihydrochloride
• DB-027039
• 2-Quinolin-2-ylethanamine Dihydrochloride

• MDL： MFCD11109969
• Inchi： 1S/C11H12N2.2ClH/c12-8-7-10-6-5-9-3-1-2-4-11(9)13-10;;/h1-6H,7-8,12H2;2*1H
• InChI Key： SUSNPJMXNKBBBG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC=CC=2C=CC=1CCN

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 370.7±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Quinolin-2-ylethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Quinolin-2-ylethanamine Dihydrochloride

Introduction to Compound CAS No 74274-01-4: 2-Quinolin-2-ylethanamine Dihydrochloride

CAS No 74274-01-4, commonly referred to as 2-Quinolin-2-ylethanamine Dihydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The chemical structure of 2-Quinolin-2-ylethanamine Dihydrochloride consists of a quinoline ring system, which is a heterocyclic aromatic compound, fused with an ethanamine group. The dihydrochloride salt form indicates the presence of two hydrochloric acid molecules associated with the compound, which is a common practice to stabilize certain amine compounds for storage and use.

Recent studies have highlighted the potential of 2-Quinolin-2-ylethanamine Dihydrochloride in various research areas. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel anti-cancer agents. The quinoline moiety is known for its ability to interact with biological targets such as kinases and proteases, making it a valuable component in drug design.

In addition to its pharmacological applications, 2-Quinolin-2-ylethanamine Dihydrochloride has also been investigated for its electronic properties. The aromaticity of the quinoline ring contributes to its stability and reactivity, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in materials science have leveraged these properties to develop new types of semiconductors and light-emitting materials.

The synthesis of CAS No 74274-01-4 involves a multi-step process that typically begins with the preparation of quinoline derivatives. The ethanamine group is then introduced through nucleophilic substitution or other suitable reactions, followed by protonation with hydrochloric acid to form the dihydrochloride salt. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

From an analytical standpoint, the characterization of 2-Quinolin-2-ylethanamine Dihydrochloride has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and confirm its identity with high precision. Such advancements have been crucial in ensuring the reliability of research findings involving this compound.

In conclusion, CAS No 74274-01-4, or 2-Quinolin-2